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Compound of Interest

Compound Name: 4-(Cyclohexylamino)phenol

CAS No.: 10014-69-4

Cat. No.: B1452235

Get Quote

Executive Summary
Target Molecule: 4-(Cyclohexylamino)phenol

CAS Number: 101-87-1[1][2][3]

Molecular Formula:

Core Application: Intermediate for N-alkyl-p-phenylenediamine antioxidants (e.g.,

antiozonants for rubber), pharmaceutical intermediates, and dye precursors.

Primary Synthesis Route: Catalytic Reductive Alkylation of p-aminophenol with

cyclohexanone.

This guide prioritizes the Reductive Alkylation pathway over nucleophilic substitution (using

cyclohexyl halides) because it avoids the formation of stoichiometric salt waste, offers higher N-

selectivity over O-alkylation, and utilizes readily available precursors.

Retrosynthetic Analysis & Mechanism
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To design a robust protocol, we first deconstruct the target molecule. The disconnection occurs

at the C-N bond between the secondary amine and the cyclohexyl ring.

Pathway Logic
Precursors:p-Aminophenol (nucleophile) and Cyclohexanone (electrophile).

Intermediate:

-(4-Hydroxyphenyl)cyclohexanimine (Schiff Base).

Transformation: The carbonyl group of cyclohexanone condenses with the primary amine of

p-aminophenol to form an imine, which is subsequently hydrogenated to the secondary

amine.

Reaction Mechanism
The reaction proceeds via a condensation-reduction sequence:

Hemiaminal Formation: Nucleophilic attack of the amine nitrogen on the ketone carbonyl.[4]

Dehydration: Loss of water to form the imine (

bond).

Catalytic Hydrogenation: Addition of

across the imine double bond to yield the target amine.

Critical Selectivity Challenge: The phenol ring is susceptible to hydrogenation (yielding 4-

aminocyclohexanol derivatives). The catalyst and conditions must be tuned to reduce the imine

(

) without reducing the aromatic phenol ring (

).
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Figure 1: Mechanistic pathway from precursors to target via imine formation.[4]

Experimental Protocol
This protocol is designed for a laboratory scale (approx. 0.5 mol) but uses parameters scalable

to pilot plants.

Materials & Equipment
Reactants:

p-Aminophenol (PAP): 54.5 g (0.5 mol) – Ensure high purity to prevent catalyst poisoning.

Cyclohexanone: 54.0 g (0.55 mol) – 1.1 eq excess to drive equilibrium.

Catalyst:

5% Pt/C (Platinum on Carbon) or sulfided 5% Pd/C.

Note: Platinum is often preferred over Palladium for minimizing ring hydrogenation under

mild conditions. Sulfided catalysts further poison the metal against aromatic reduction.

Solvent: Methanol or Ethanol (250 mL).

Equipment: High-pressure Parr reactor (autoclave) or similar hydrogenation vessel.
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Phase 1: Reactor Charging
Dissolution: In a beaker, dissolve 54.5 g of p-aminophenol in 200 mL of Methanol. Mild

heating (40°C) may be required.

Loading: Transfer the solution to the autoclave vessel.

Add Reagents: Add 54.0 g of Cyclohexanone and the catalyst slurry (2.0 g of 5% Pt/C

suspended in 50 mL Methanol).

Sealing: Seal the reactor and purge with Nitrogen (

) three times (pressurize to 5 bar, vent) to remove oxygen.

Phase 2: Hydrogenation (Reductive Alkylation)
H2 Introduction: Purge the reactor with Hydrogen (

) three times.

Pressurization: Pressurize to 30 bar (approx. 435 psi).

Scientific Rationale: Higher pressure favors the reduction of the imine but increases the

risk of ring saturation. 30 bar is a balanced operating point.

Heating: Heat the mixture to 80°C with vigorous stirring (800-1000 rpm).

Mass Transfer: High stirring speed is crucial to overcome gas-liquid mass transfer

limitations.

Monitoring: Monitor

uptake. The reaction is complete when pressure drop ceases (typically 2-4 hours).

Phase 3: Work-up and Purification
Filtration: Cool the reactor to room temperature and vent

. Filter the reaction mixture through a Celite pad to recover the catalyst (store wet to prevent
pyrophoric ignition).
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Concentration: Remove the solvent (Methanol) and excess cyclohexanone via rotary

evaporation under reduced pressure.

Crystallization:

Dissolve the crude solid in hot Toluene (or an Ethanol/Water mix).

Cool slowly to 0-5°C to precipitate the product.

Filter the crystals and wash with cold toluene.

Drying: Dry in a vacuum oven at 50°C for 6 hours.

Expected Data
Parameter Value

Yield 85 - 92%

Melting Point 139 - 141°C

Appearance Off-white to light grey crystalline solid

Purity (HPLC) > 98.5%

Process Control & Troubleshooting
Selectivity Control (The "Ring Issue")
The most common failure mode is the hydrogenation of the phenol ring, producing 4-

(cyclohexylamino)cyclohexanol.

Symptom: Hydrogen uptake continues past the theoretical calculation (1 mole

per mole of imine).

Correction:

Lower Temperature: Reduce reaction temp to 60°C.
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Change Catalyst: Switch to Sulfided Pt/C. Sulfur acts as a modifier, selectively inhibiting

the adsorption of the aromatic ring onto the catalyst surface while allowing the

bond to reduce.

Impurity Management
Unreacted p-Aminophenol: Indicates insufficient cyclohexanone or poor imine formation.

Ensure >1.1 equivalents of ketone are used.

Bis-alkylation: Formation of N,N-dicyclohexyl derivatives. This is sterically difficult with

cyclohexanone but possible. Use exact stoichiometry or slight excess of amine if this

persists.
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Figure 2: Operational workflow for the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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